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This guide provides a comprehensive comparison of validated analytical methods for the
guantification of infigratinib, a potent fibroblast growth factor receptor (FGFR) inhibitor.
Infigratinib is an anti-tumor agent that has been approved for the treatment of patients with
cholangiocarcinoma, also known as bile duct cancer, that have specific FGFR2 gene fusions or
other rearrangements.[1][2] Accurate and reliable analytical methods are crucial for
pharmacokinetic studies, therapeutic drug monitoring, and metabolic stability assessment. This
document summarizes key performance parameters of published methods and provides
detailed experimental protocols to aid researchers in selecting and implementing the most
suitable method for their needs.

Infigratinib's Mechanism of Action

Infigratinib is a small molecule tyrosine kinase inhibitor that targets FGFRs.[1][2] FGFRs are a
family of receptor tyrosine kinases that play a critical role in cell proliferation, differentiation, and
survival.[1][3] In several cancers, alterations in FGFR genes, such as fusions and mutations,
lead to aberrant signaling and uncontrolled tumor growth.[1][3] Infigratinib binds to the ATP-
binding pocket of FGFRs, inhibiting their kinase activity and blocking downstream signaling
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pathways, such as the Ras-MAPK pathway, thereby suppressing tumor cell growth and
survival.[1][3]
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Caption: Infigratinib inhibits the FGFR signaling pathway.

Comparative Analysis of Analytical Methods

The following tables summarize the key validation parameters of various Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS) and High-Performance Liquid
Chromatography (HPLC) methods developed for the quantification of infigratinib in different
biological matrices.

Table 1: Comparison of LC-MS/MS Methods for Infigratinib Quantification
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Method 4
Method 1 Method 2 .
Method 3 (Rat (Human Liver
Parameter (Human (Human .
Plasma)[8][9] Microsomes)
Plasma)[4][5] Plasma)[6][7]
[10]
Chromatography  LC-MS/MS LC-MS/MS UPLC-MS/MS LC-MS/MS
Waters Acquity
PhenomenexSB- )
Orosil C18 (150 UPLC BEH C18
Column C18 (250 x 4.6 C18 column
x 4.6 mm, 3 yum) (50 x 2.1 mm,
mm, 5 um)
1.7 pm)
Acetonitrile: Acetonitrile and
) 0.1% v/v Formic N 0.1% formic acid  Isocratic mobile
Mobile Phase o Not specified )
acid in water in water phase
(80:20) (gradient)
Flow Rate 0.9 mL/min 0.8 mL/min 0.30 mL/min Not specified
Internal Standard ] . o o o
(1S) Ledipasvir Dasatinib Derazantinib Duvelisib
Linearity Range Not specified 1-1,640 ng/mL 2—-600 ng/mL 5-500 ng/mL
Correlation
o 0.999 0.9997 >0.99 >0.9998
Coefficient (r?)
Lower Limit of
Quantification Not specified 1.0 ng/mL 2 ng/mL 4.71 ng/mL
(LLOQ)
N Within N
Mean Recovery Not specified 96.36% - 98.14% o Not specified
acceptable limits
Precision (%CV) <3.73 <0.62 <15% Within 7.3%
N 96.34% - o
Accuracy Not specified 2.2%-11.4% Within 7.3%
100.76%
Extraction Liquid-Liquid - Protein B
) Not specified o Not specified
Method Extraction (LLE) Precipitation
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Table 2: HPLC Method for Infigratinib Quantification

Parameter Method 5 (Bulk Drug)[11]
Chromatography HPLC

Linearity Range 25% to 150% of an unspecified concentration
Correlation Coefficient (r2) 0.999

Retention Time 2.630 min

%RSD 0.5%

%Recovery 99.87%

LOD 0.25 pg/mL

LOQ 0.77 pg/mL

Experimental Protocols

This section provides a detailed overview of the methodologies employed in the compared
analytical methods.

Method 1: LC-MS/MS for Infigratinib in Human Plasmal[4]
[5]

e Sample Preparation: Liquid-liquid extraction.

o Chromatographic Conditions:

[¢]

Instrument: LC-MS/MS (Quattros X.E premier with LC2695 separation module).

[e]

Column: PhenomenexSB-C18 (250 x 4.6 mm, 5 pum).

o

Mobile Phase: Acetonitrile and 0.1% v/v formic acid in water (80:20).

Flow Rate: 0.9 mL/min.

[¢]

[e]

Internal Standard: Ledipasvir.
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o Run Time: 6.5 minutes.

e Mass Spectrometry Conditions:
o lonization: Not specified.

o MRM Transitions: m/z 560.19 - 189.13 for infigratinib and m/z 889.4 - 130.0 for ledipasvir.

Method 2: LC-MS/MS for Infigratinib in Human K2EDTA
Plasma|6][7]

o Sample Preparation: Not specified.
e Chromatographic Conditions:

Instrument: LC-MS/MS.

o

[¢]

Column: Orosil, C18 (150 x 4.6 mm, 3 um).

Mobile Phase Flow Rate: 0.8 mL/minute.

[¢]

o

Internal Standard: Dasatinib.
 Validation:
o Linearity: 1-1,640 ng/ml with r2 = 0.9997.
o Accuracy: 96.34% to 100.76%.

o Recovery: 96.36% to 98.14%.

Method 3: UPLC-MS/MS for Infigratinib in Rat Plasma]8]
[9]

o Sample Preparation: Protein precipitation with acetonitrile.
o Chromatographic Conditions:

o |Instrument: UPLC-MS/MS.
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[e]

(¢]

Flow Rate: 0.30 mL/min.

[¢]

[¢]

Internal Standard: Derazantinib.

e Mass Spectrometry Conditions:

o lonization: Not specified.

Column: Waters Acquity UPLC BEH C18 (2.1 mm x 50 mm, 1.

7 pm).

Mobile Phase: Gradient elution of 0.1% formic acid aqueous solution and acetonitrile.

o MRM Transitions: m/z 599.88 — 313.10 for infigratinib and m/z 468.96 — 382.00 for the

internal standard.

Method 4: LC-MSIMS for Infigratinib in Human Liver

Microsomes[10]

o Application: Evaluation of metabolic stability.
o Chromatographic Conditions:

o Column: C18 reversed-phase.

o Mobile Phase: Isocratic.

o Internal Standard: Duvelisib.
« Validation:

o Linearity: 5-500 ng/mL with r2 > 0.9998.

o LLOQ: 4.71 ng/mL.

o Accuracy and Precision: Within 7.3%.

Method 5: HPLC for Bulk Infigratinib[11]

o Application: Quantitative determination of infigratinib in bulk drug.
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o Validation:

o

Linearity: r2 = 0.999.

Retention Time: 2.630 min.

[¢]

%RSD: 0.5%.

[e]

[e]

%Recovery: 99.87%.

(¢]

LOD and LOQ: 0.25 pg/mL and 0.77 pg/mL, respectively.

o Forced Degradation Studies: The method was validated under stress conditions including
acid, base, oxidative, thermal, and photolytic degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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